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Compound of Interest

Compound Name: DN-108

Cat. No.: B061871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of the novel chemical compound designated as DN-108. Given the uncharacterized nature of

this compound, a conservative approach to safety is mandated. The following procedures are

based on established best practices for managing potentially hazardous materials in a

laboratory setting.

I. Hazard Communication and Assessment
While specific toxicological data for DN-108 is not yet available, it should be treated as a

potentially hazardous substance. A comprehensive hazard assessment is the first step before

any handling. The following table summarizes the potential hazards associated with unknown

chemical compounds.
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Potential Hazard Category Description Primary Exposure Routes

Acute Toxicity
May cause adverse effects

after a single exposure.

Inhalation, Ingestion, Skin/Eye

Contact

Chronic Toxicity

May cause adverse effects

after repeated or prolonged

exposure.

Inhalation, Ingestion, Skin/Eye

Contact

Carcinogenicity May cause cancer.
Inhalation, Ingestion, Skin/Eye

Contact

Mutagenicity May cause genetic defects.
Inhalation, Ingestion, Skin/Eye

Contact

Teratogenicity May cause birth defects.
Inhalation, Ingestion, Skin/Eye

Contact

Flammability May ignite and burn readily. Heat, Sparks, Open Flames

Reactivity
May react violently with other

substances.

Contact with incompatible

materials

II. Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to minimize exposure risk. The following table

outlines the minimum PPE requirements for handling DN-108.[1][2]
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Body Part Required PPE Specifications

Eyes/Face
Safety Goggles and Face

Shield

ANSI Z87.1 certified, providing

splash and impact protection.

A face shield should be worn

over goggles when there is a

significant splash hazard.[2]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended as a baseline.

Double-gloving is required.

Body
Laboratory Coat and

Chemical-Resistant Apron

Flame-resistant lab coat worn

over personal clothing. A

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Chemical Fume Hood

All handling of DN-108 must

be performed within a certified

chemical fume hood with a

minimum face velocity of 100

fpm.

Feet Closed-Toed Shoes
Made of a non-porous

material.

III. Operational Plan: Handling and Storage
Adherence to a strict operational plan is critical to ensure safety.

A. Engineering Controls:

Primary Containment: All procedures involving DN-108 must be conducted in a certified

chemical fume hood.[3]

Ventilation: The laboratory must have adequate general ventilation, with a minimum of 6-12

air changes per hour.
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B. Standard Operating Procedure (SOP) for Handling:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials and equipment before introducing DN-108.

Don all required PPE as outlined in the table above.

Handling:

Work with the smallest quantity of DN-108 necessary for the experiment.

Keep all containers of DN-108 sealed when not in use.

Use caution to avoid generating aerosols or dusts.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with DN-108
using an appropriate solvent.

Remove PPE in the correct order to avoid cross-contamination (see workflow diagram

below).

Wash hands thoroughly with soap and water after removing gloves.

C. Storage:

Store DN-108 in a designated, well-ventilated, and clearly labeled area.

Ensure the storage container is compatible with the chemical and is tightly sealed.

Store away from incompatible materials.

IV. Disposal Plan
All waste contaminated with DN-108 must be treated as hazardous waste.
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Waste Stream Disposal Procedure

Solid Waste
Collect in a designated, labeled, and sealed

hazardous waste container.

Liquid Waste

Collect in a designated, labeled, and sealed

hazardous waste container. Do not mix with

other waste streams.

Sharps
Dispose of in a designated sharps container for

hazardous chemical waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidance on

waste pickup and disposal.

V. Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. Alert others and

your supervisor. If the spill is small and you are

trained to do so, contain and clean it up using

appropriate absorbent materials and PPE. For

large spills, contact your institution's EHS

department.

Diagrams

Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Lab Coat 2. Goggles/Face Shield 3. Gloves (Outer Pair)

1. Gloves (Outer Pair) 2. Face Shield/Goggles 3. Lab Coat 4. Gloves (Inner Pair)

Click to download full resolution via product page
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Caption: Recommended workflow for donning and doffing Personal Protective Equipment

(PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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